Cas no 1384312-60-0 (3-(N-BOC-Amino)-5-chlorophenylboronic acid pinacol ester)

• Product Name: 3-(N-BOC-Amino)-5-chlorophenylboronic acid pinacol ester
• CAS No: 1384312-60-0
• MF: C₁₇H₂₅BClNO₄
• MW: 353.64870429039
• CID: 4593007
• Update Time: 2023-08-10

3-(N-BOC-Amino)-5-chlorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(N-BOC-Amino)-5-chlorophenylboronic acid pinacol ester
• tert-butyl N-[3-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• 2-[3-[(tert-Butyloxycarbonyl)amino]-5-chlorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• TERT-BUTYL N-[3-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]CARBAMATE

• Inchi： 1S/C17H25BClNO4/c1-15(2,3)22-14(21)20-13-9-11(8-12(19)10-13)18-23-16(4,5)17(6,7)24-18/h8-10H,1-7H3,(H,20,21)
• InChI Key： IJXATTIEEWHUBH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Topological Polar Surface Area: 56.8